Cas no 347345-63-5 (8-bromo-3,4-dihydro-2H-benzob1,4dioxepine-7-carboxylic acid)

• Product Name: 8-bromo-3,4-dihydro-2H-benzob1,4dioxepine-7-carboxylic acid
• CAS No: 347345-63-5
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• CID: 5055979
• Update Time: 2025-05-26

8-bromo-3,4-dihydro-2H-benzob1,4dioxepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-7-carboxylic acid, 8-bromo-3,4-dihydro-
• 8-bromo-3,4-dihydro-2h-benzo[b][1,4]dioxepine-7-carboxylic acid
• 8-bromo-3,4-dihydro-2H-benzob1,4dioxepine-7-carboxylic acid

• Inchi： 1S/C10H9BrO4/c11-7-5-9-8(4-6(7)10(12)13)14-2-1-3-15-9/h4-5H,1-3H2,(H,12,13)
• InChI Key： VOGWBWXJOWEAFT-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(C(O)=O)C=C2OCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 8-bromo-3,4-dihydro-2H-benzob1,4dioxepine-7-carboxylic acid

Research Update on 8-bromo-3,4-dihydro-2H-benzob1,4dioxepine-7-carboxylic acid (CAS: 347345-63-5): A Promising Scaffold in Medicinal Chemistry

Recent studies have highlighted the growing importance of 8-bromo-3,4-dihydro-2H-benzob1,4dioxepine-7-carboxylic acid (CAS: 347345-63-5) as a versatile scaffold in medicinal chemistry. This compound, belonging to the benzodioxepine class, has attracted significant attention due to its unique structural features and potential pharmacological applications. The presence of both a carboxylic acid moiety and a bromine substituent on the aromatic ring provides multiple sites for chemical modifications, making it an attractive building block for drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 8-bromo-3,4-dihydro-2H-benzob1,4dioxepine-7-carboxylic acid exhibit potent inhibitory activity against several kinase targets, particularly in the context of inflammatory diseases. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity, achieving nanomolar inhibition against key inflammatory mediators. These findings suggest the compound's potential as a lead structure for developing novel anti-inflammatory therapeutics.

In the field of oncology, recent investigations have explored the compound's utility as a precursor for targeted cancer therapies. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters described the synthesis of PROTAC molecules incorporating this scaffold, which demonstrated selective degradation of oncogenic proteins in hematological malignancies. The bromine substituent at the 8-position proved particularly valuable for further functionalization through cross-coupling reactions, enabling the construction of diverse molecular architectures.

The compound's physicochemical properties have also been the subject of recent computational studies. Molecular modeling analyses published in early 2024 suggest that the benzodioxepine core contributes to favorable drug-like characteristics, including appropriate lipophilicity and metabolic stability. These properties, combined with the synthetic accessibility of the scaffold, position 8-bromo-3,4-dihydro-2H-benzob1,4dioxepine-7-carboxylic acid as a valuable intermediate in pharmaceutical development.

From a synthetic chemistry perspective, recent advances have improved the scalability and efficiency of producing this compound. A 2023 patent application (WO202318765A1) disclosed an optimized synthetic route that reduces the number of steps and improves overall yield compared to traditional methods. This development is particularly significant for industrial-scale production, potentially lowering the barrier for its widespread use in drug discovery programs.

Looking forward, the unique structural features of 8-bromo-3,4-dihydro-2H-benzob1,4dioxepine-7-carboxylic acid continue to inspire innovative applications. Current research directions include its incorporation into covalent inhibitors, radiopharmaceuticals, and as a fluorescent probe for biological imaging. The compound's versatility and demonstrated biological activity ensure its ongoing relevance in chemical biology and medicinal chemistry research.